Cas no 117829-48-8 (2,3-dibromo-5-(bromomethyl)thiophene)
117829-48-8 structure
Product Name:2,3-dibromo-5-(bromomethyl)thiophene
CAS No:117829-48-8
MF:C5H3Br3S
MW:334.854317903519
CID:2615533
PubChem ID:71339425
Update Time:2025-04-21
2,3-dibromo-5-(bromomethyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dibromo-5-(bromomethyl)thiophene
- 117829-48-8
- DTXSID20766858
- SCHEMBL23491234
- AKOS019098818
-
- Inchi： 1S/C5H3Br3S/c6-2-3-1-4(7)5(8)9-3/h1H,2H2
- InChI Key： KMUQGQKMIAPVRB-UHFFFAOYSA-N
- SMILES： BrCC1=CC(=C(S1)Br)Br
Computed Properties
- Exact Mass: 333.74851Da
- Monoisotopic Mass: 331.75056Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 98.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 28.2Ų
2,3-dibromo-5-(bromomethyl)thiophene Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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